Cas no 667891-38-5 (N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide)

• Product Name: N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide
• CAS No: 667891-38-5
• MF: C₂₀H₂₃Cl₂N₃O
• MW: 392.322122812271
• CID: 5821117
• PubChem ID: 991656
• Update Time: 2025-10-11

N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide
• 667891-38-5
• AKOS002242772
• F1757-0054
• Z274555060
• N-(2,5-dichlorophenyl)-2-(4-(3,4-dimethylphenyl)piperazin-1-yl)acetamide

• Inchi： 1S/C20H23Cl2N3O/c1-14-3-5-17(11-15(14)2)25-9-7-24(8-10-25)13-20(26)23-19-12-16(21)4-6-18(19)22/h3-6,11-12H,7-10,13H2,1-2H3,(H,23,26)
• InChI Key： YXOCOKPIDDIRHZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)CN1CCN(C2=CC=C(C)C(C)=C2)CC1

Computed Properties

• Exact Mass: 391.1218178g/mol
• Monoisotopic Mass: 391.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide

Introduction to N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide (CAS No. 667891-38-5)

N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 667891-38-5, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates both aromatic and heterocyclic moieties, which are known to contribute to its interaction with biological targets.

The 2,5-dichlorophenyl moiety in the molecular framework of N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide is particularly noteworthy. Chlorinated aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. This feature makes the compound a valuable scaffold for designing molecules with improved pharmacokinetic properties. The presence of two chlorine atoms at the 2 and 5 positions further enhances the lipophilicity and electronic characteristics of the aromatic ring, which can be crucial for optimizing drug-like properties.

The other key component of this compound is the piperazine ring, specifically substituted with a 3,4-dimethylphenyl group. Piperazine derivatives are well-known for their versatility in medicinal chemistry, often serving as pharmacophores in drugs targeting various therapeutic areas, including central nervous system (CNS) disorders and infectious diseases. The dimethyl substitution on the phenyl ring introduces steric hindrance and electronic modulation, which can fine-tune the compound's interactions with biological receptors. This structural feature is particularly relevant in the context of developing CNS-active agents, where precise receptor modulation is essential.

The acetamide functional group at the second position of the molecule adds another layer of complexity and potential biological activity. Acetamides are commonly found in bioactive molecules due to their ability to form hydrogen bonds and interact with polar regions of biological targets. In N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide, the acetamide group may contribute to the compound's solubility and metabolic stability, making it a more viable candidate for further development.

Recent advancements in computational chemistry and drug discovery technologies have enabled researchers to more efficiently explore the potential of such complex molecules. Molecular modeling studies have been instrumental in predicting the binding modes of N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in pathways relevant to neurological disorders and inflammation.

In particular, research has indicated that this compound may have potential applications in treating conditions associated with neuroinflammation. The combination of the dichlorophenyl and piperazine moieties is reminiscent of structures found in drugs that modulate neurotransmitter systems. By targeting specific enzymes or receptors within these systems, N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide could offer therapeutic benefits similar to those observed with existing treatments but with potentially improved efficacy or reduced side effects.

The pharmacokinetic profile of this compound is also an area of active investigation. Studies using in silico models have predicted that the presence of chlorinated aromatic rings and piperazine substituents may contribute to favorable properties such as oral bioavailability and metabolic stability. These predictions are supported by experimental data from preliminary assays conducted in cell culture models. The results suggest that the compound can be efficiently absorbed after oral administration and exhibits a reasonable half-life in vivo.

Furthermore, the chemical stability of N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide has been evaluated under various conditions to assess its suitability for formulation development. Stability studies indicate that the compound remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. This information is crucial for developing formulations that ensure long-term stability while maintaining high bioavailability.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed that leverage modern organic chemistry techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These methods allow for efficient construction of the molecular framework while maintaining high selectivity and yield. The synthetic strategies employed also take into account scalability considerations to ensure that larger quantities of the compound can be produced for preclinical testing.

The preclinical evaluation of N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide has focused on assessing its safety profile and potential therapeutic effects. Initial toxicity studies have shown that the compound is well-tolerated at doses relevant for achieving therapeutic effects. Additionally, animal models have been used to evaluate its efficacy in models relevant to neurological disorders and inflammation. The results from these studies have been encouraging enough to warrant further investigation into its potential as a lead compound for drug development.

The future directions for research on N-(2,5-dichlorophenyl)-2-[4-(3,4-dimethylphenyl)piperazin-1-yl]acetamide include optimizing its chemical structure for improved pharmacological properties and conducting more extensive clinical trials to validate its therapeutic potential. Computational modeling will continue to play a key role in guiding these efforts by providing insights into how structural modifications can enhance binding affinity or metabolic stability.

In conclusion, N-(2,5-dichlorophenyl)-2-[4-(3,